Cas no 1707586-11-5 (Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine)

Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine is a heterocyclic compound featuring a fused [1,2,4]oxadiazole and pyrrole scaffold. Its structure incorporates a methylamine substituent, enhancing its reactivity and potential for further functionalization. This compound is of interest in medicinal chemistry and agrochemical research due to its versatile oxadiazole core, which is known for bioisosteric properties and metabolic stability. The presence of the electron-rich pyrrole ring may contribute to its binding affinity in target interactions. Its synthetic utility lies in its modular design, allowing for derivatization to optimize physicochemical properties or biological activity. Suitable for exploratory studies in drug discovery and material science applications.

Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine structure

1707586-11-5 structure

Product Name:Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine

CAS No:1707586-11-5

MF:C₉H₁₂N₄O

MW:192.217781066895

CID:5210685

Update Time:2026-03-06

Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine Chemical and Physical Properties

Names and Identifiers

- Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine
- N-Methyl-1-(5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine
- Inchi： 1S/C9H12N4O/c1-10-6-8-11-9(14-12-8)7-4-3-5-13(7)2/h3-5,10H,6H2,1-2H3
- InChI Key： BMZZBXGDMXPYFZ-UHFFFAOYSA-N
- SMILES： O1C(C2=CC=CN2C)=NC(CNC)=N1

Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM509297-1g	N-Methyl-1-(5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine	1707586-11-5	97%	1g	$***	2023-03-30
Ambeed	A758921-1g	N-Methyl-1-(5-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-3-yl)methanamine	1707586-11-5	97%	1g	$1015.0	2024-08-03

Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine Related Literature

1. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
2. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139

Additional information on Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine

Research Brief on Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine (CAS: 1707586-11-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine (CAS: 1707586-11-5) as a promising scaffold for drug discovery. This compound, characterized by its unique oxadiazole-pyrrole hybrid structure, has garnered significant attention due to its versatile pharmacological properties. The following brief synthesizes the latest research findings related to this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine involves a multi-step process that leverages modern synthetic methodologies. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclization step to form the oxadiazole ring. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated that Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine exhibits notable activity against a range of biological targets. Specifically, it has shown inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may modulate specific receptor interactions, opening avenues for its use in neurological disorders.

Further research has explored the pharmacokinetic properties of Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic candidate. Computational modeling has also been utilized to predict its binding affinity and selectivity, providing insights into its mechanism of action.

The therapeutic potential of Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine extends beyond its initial applications. Recent investigations have explored its utility in oncology, where it has demonstrated cytotoxic effects against certain cancer cell lines. These findings underscore the compound's versatility and warrant further exploration in targeted drug development programs.

In conclusion, Methyl-[5-(1-methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-3-ylmethyl]-amine (CAS: 1707586-11-5) represents a compelling candidate for future drug discovery efforts. Its unique chemical structure, combined with its broad-spectrum biological activity, positions it as a valuable tool for addressing unmet medical needs. Continued research is essential to fully elucidate its therapeutic potential and optimize its clinical applicability.